2-(4-Ethylpiperazin-1-yl)ethanimidamide;dihydrochloride

Specification

• CAS No.: 2490435-76-0
• Molecular Formula: C8H20Cl2N4
• Molecular Weight: 243.18
• IUPAC Name: 2-(4-ethylpiperazin-1-yl)ethanimidamide;dihydrochloride
• Standard InChI: InChI=1S/C8H18N4.2ClH/c1-2-11-3-5-12(6-4-11)7-8(9)10;;/h2-7H2,1H3,(H3,9,10);2*1H
• Standard InChI Key: DVKKVTIEKGAJHD-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)CC(=N)N.Cl.Cl

Introduction

Synthesis Methods

The synthesis of piperazine derivatives typically involves the reaction of piperazine with appropriate alkylating agents. For 2-(4-Ethylpiperazin-1-yl)ethanimidamide; dihydrochloride, the synthesis might involve the alkylation of ethylpiperazine with a suitable imidamide precursor, followed by the addition of hydrochloric acid to form the dihydrochloride salt.

Biological Activity and Potential Applications

Piperazine derivatives are known for their diverse biological activities, including antipsychotic, antihistaminic, and anti-inflammatory effects. While specific data on 2-(4-Ethylpiperazin-1-yl)ethanimidamide; dihydrochloride is lacking, related compounds have shown potential in various therapeutic areas.

Data Tables

Property	General Piperazine Derivatives
Chemical Structure	Piperazine ring with various substituents
Solubility	Generally soluble in water when salt forms are used
Biological Activity	Diverse, including antipsychotic, antihistaminic, and anti-inflammatory effects
Synthesis	Typically involves alkylation reactions

Research Findings and Future Directions

While there is no specific research on 2-(4-Ethylpiperazin-1-yl)ethanimidamide; dihydrochloride, studies on similar piperazine compounds suggest potential applications in medicinal chemistry. Future research could focus on synthesizing and characterizing this compound to explore its biological activities and potential therapeutic uses.